Cas no 325796-34-7 (Benzenemethanol,4-[4-(phenylmethyl)-1-piperazinyl]-)

• Product Name: Benzenemethanol,4-[4-(phenylmethyl)-1-piperazinyl]-
• CAS No: 325796-34-7
• MF: C₁₈H₂₂N₂O
• MW: 282.380084514618
• CID: 304762
• PubChem ID: 22593960
• Update Time: 2025-04-19

Benzenemethanol,4-[4-(phenylmethyl)-1-piperazinyl]- Chemical and Physical Properties

Names and Identifiers

• [4-(4-benzylpiperazin-1-yl)phenyl]methanol
• 4-[4-(Phenylmethyl)-1-piperazinyl]-benzenemethanol
• Benzenemethanol,4-[4-(phenylmethyl)-1-piperazinyl]-
• A5826
• [4-(4-Benzyl-piperazin-1-yl)phenyl]-methanol
• CCVYGUZLEYMHAW-UHFFFAOYSA-N
• 4-(4-N-Benzylpiperazinyl)benzylalcohol
• [4-(4-Benzyl-piperazin-1-yl)-phenyl]-methanol
• SCHEMBL3320211
• DTXSID10626699
• 1-(1-Benzyl-piperazin-2-yl)-4-methyl-cyclohexa-2,4-dienol
• FT-0603793
• 325796-34-7
• 4-(4-N-Benzylpiperazinyl)benzyl alcohol

• Inchi： 1S/C18H22N2O/c21-15-17-6-8-18(9-7-17)20-12-10-19(11-13-20)14-16-4-2-1-3-5-16/h1-9,21H,10-15H2
• InChI Key： CCVYGUZLEYMHAW-UHFFFAOYSA-N
• SMILES： OCC1C=CC(=CC=1)N1CCN(CC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 282.17300
• Monoisotopic Mass: 282.173
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.7A^2
• XLogP3: 2.5

Experimental Properties

• Density: 1.153
• Boiling Point: 456.938 °C at 760 mmHg
• Flash Point: 236.53 °C
• PSA: 26.71000
• LogP: 2.50400